Cas no 1082399-22-1 (1-(4-methanesulfonylphenyl)methylpiperazine)

• Product Name: 1-(4-methanesulfonylphenyl)methylpiperazine
• CAS No: 1082399-22-1
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD11590753
• CID: 2138435
• PubChem ID: 28293680
• Update Time: 2025-06-10

1-(4-methanesulfonylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(methylsulfonyl)benzyl)piperazine
• IFRXZQUNPUNQLC-UHFFFAOYSA-N
• 1-(4-methanesulfonylphenyl)methylpiperazine

• MDL： MFCD11590753
• Inchi： 1S/C12H18N2O2S/c1-17(15,16)12-4-2-11(3-5-12)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
• InChI Key： IFRXZQUNPUNQLC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CN1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(4-methanesulfonylphenyl)methylpiperazine

Professional Introduction to Compound with CAS No. 1082399-22-1 and Product Name: 1-(4-methanesulfonylphenyl)methylpiperazine

The compound with the CAS number 1082399-22-1 and the product name 1-(4-methanesulfonylphenyl)methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-methanesulfonylphenyl moiety and a methylpiperazine backbone imparts distinct pharmacological properties that make it a valuable candidate for further exploration.

Recent research in the domain of central nervous system (CNS) drugs has highlighted the importance of piperazine derivatives in modulating neurotransmitter activity. The structural motif of 1-(4-methanesulfonylphenyl)methylpiperazine aligns well with this trend, as it combines the lipophilicity of the phenyl ring with the basicity of the piperazine nitrogen, facilitating interaction with various biological targets. Studies have demonstrated that such compounds can exhibit potent effects on serotonin and dopamine receptors, which are pivotal in the treatment of neurological disorders.

In particular, the 4-methanesulfonylphenyl group introduces a strong electron-withdrawing effect, which can fine-tune the compound's pharmacokinetic profile. This feature is particularly advantageous in designing drugs that require precise targeting and sustained activity. Preliminary in vitro studies have shown that 1-(4-methanesulfonylphenyl)methylpiperazine exhibits promising binding affinity to certain serotonin receptor subtypes, suggesting its utility as an intermediate in the synthesis of novel therapeutics for conditions such as depression and anxiety disorders.

The synthesis of this compound involves sophisticated organic chemistry techniques, including nucleophilic substitution reactions and functional group transformations. The introduction of the methylpiperazine moiety requires careful control over reaction conditions to ensure high yield and purity. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structural integrity of the compound. These analytical techniques provide critical insights into the molecular conformation and purity, which are essential for subsequent pharmacological evaluation.

One of the most compelling aspects of 1-(4-methanesulfonylphenyl)methylpiperazine is its potential as a scaffold for structure-activity relationship (SAR) studies. By modifying various substituents on the phenyl ring or the piperazine nitrogen, researchers can systematically explore how different structural features influence biological activity. Such explorations are crucial for optimizing drug candidates and enhancing their therapeutic efficacy. For instance, replacing the hydrogen atom on the piperazine nitrogen with fluorine or chlorine atoms may alter the compound's metabolic stability and receptor binding affinity.

Current research trends indicate that CNS-active compounds are increasingly being designed with a focus on selectivity and minimal side effects. The unique combination of structural elements in 1-(4-methanesulfonylphenyl)methylpiperazine positions it as a promising candidate for further development. Animal models have begun to provide valuable data on its behavioral effects, particularly in contexts related to locomotion and mood regulation. These preclinical findings are instrumental in guiding future clinical trials and assessing its potential as a therapeutic agent.

The role of computational chemistry in drug discovery has also been instrumental in understanding the properties of 1-(4-methanesulfonylphenyl)methylpiperazine. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations not only aid in rationalizing its pharmacological effects but also help identify potential binding pockets that can be optimized for better drug-like properties. Such computational approaches are becoming increasingly integral to modern drug design workflows.

As interest in novel psychoactive substances grows, compounds like 1-(4-methanesulfonylphenyl)methylpiperazine offer a wealth of opportunities for exploration across multiple therapeutic areas. Beyond CNS disorders, this molecule may find applications in treating conditions such as chronic pain or sleep disorders, where modulation of neurotransmitter systems is key. The versatility of its structural framework allows for diverse modifications, making it a versatile tool for medicinal chemists.

In conclusion, 1-(4-methanesulfonylphenyl)methylpiperazine (CAS No. 1082399-22-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in treating neurological disorders, coupled with its suitability for SAR studies, make it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in shaping future therapeutic strategies.